Cas no 1806281-79-7 (2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole)

• Product Name: 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole
• CAS No: 1806281-79-7
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 4818187
• Update Time: 2025-06-11

2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole

• Inchi： 1S/C8H5F2NO3/c9-7(10)14-8-11-6-4(12)2-1-3-5(6)13-8/h1-3,7,12H
• InChI Key： ZDGYUXJUHVAYMI-UHFFFAOYSA-N
• SMILES： FC(OC1=NC2C(=CC=CC=2O1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 55.5

Additional information on 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole

Recent Advances in the Study of 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole (CAS: 1806281-79-7)

In recent years, the compound 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole (CAS: 1806281-79-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethoxy and hydroxy functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole. Recent publications highlight novel methodologies that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated a catalytic approach using palladium complexes, which significantly enhanced the efficiency of the difluoromethoxy incorporation step. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole exhibits potent anti-inflammatory and antioxidant activities. In vitro and in vivo studies suggest that the compound modulates key signaling pathways, such as NF-κB and Nrf2, which are implicated in chronic inflammatory diseases and oxidative stress-related conditions. These findings position the compound as a potential candidate for treating diseases like rheumatoid arthritis and neurodegenerative disorders.

Moreover, recent structural-activity relationship (SAR) studies have explored modifications to the benzo[d]oxazole core to enhance bioavailability and target specificity. Researchers have identified several derivatives with improved pharmacokinetic profiles, paving the way for next-generation therapeutics. Computational modeling and molecular docking simulations have further elucidated the compound's interactions with biological targets, offering a rational basis for future drug design.

In conclusion, the ongoing research on 2-(Difluoromethoxy)-4-hydroxybenzo[d]oxazole underscores its versatility and therapeutic potential. The compound's unique chemical properties and biological activities make it a promising scaffold for drug discovery. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately benefiting patients worldwide.